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Compound of Interest

Compound Name: Glucoputranjivin

Cat. No.: B1197972

Providing essential safety and logistical information for the proper disposal of Glucoputranjivin
is critical for maintaining a safe laboratory environment. This document offers a step-by-step
guide for researchers, scientists, and drug development professionals, ensuring compliance
with standard safety protocols.

While a specific Safety Data Sheet (SDS) for Glucoputranjivin is not readily available in the
public domain, its classification as a glucosinolate allows for the application of general best
practices for this chemical class. Glucosinolates are a group of plant secondary metabolites
that can hydrolyze to form isothiocyanates, which may be irritants. Therefore, the disposal
procedures should be handled with a degree of caution appropriate for potentially bioactive and
irritating compounds.

Chemical and Physical Properties of
Glucoputranjivin

A summary of the available data on Glucoputranjivin is presented below to inform handling
and disposal decisions.
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Property Value Source
Chemical Formula C11H21NO9S2 PubChem
Molar Mass 387.42 g/mol PubChem
Synonyms 1-Methylethyl glucosinolate PubChem[1]
Appearance Not specified (likely a solid) N/A
. Soluble in methanol-water Inferred from extraction
Solubility )
mixtures protocols[2]

Sisymbrium officinale (Hedge
Natural Sources S ~ PubChem[1]
Mustard), Capparis mitchellii

Standard Operating Procedure for the Disposal of
Glucoputranjivin

This protocol outlines the recommended steps for the safe disposal of Glucoputranjivin waste
generated in a laboratory setting. This includes pure compound, contaminated labware, and

solutions.
1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired pure Glucoputranjivin powder, along with any grossly
contaminated personal protective equipment (PPE) such as gloves and weighing papers,
in a dedicated, clearly labeled hazardous waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure lid.

e Liquid Waste:

o Aqueous solutions containing Glucoputranjivin should be collected in a separate, labeled

hazardous waste container.
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o If organic solvents such as methanol or acetonitrile were used, the waste stream must be
treated as a flammable hazardous waste and collected in a designated solvent waste
container. Do not mix aqueous and organic waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

Sharps Waste:

o Needles, syringes, or contaminated glassware should be disposed of in a designated
sharps container.

. Labeling:
All waste containers must be clearly and accurately labeled with the following information:

o The words "Hazardous Waste"

[e]

The full chemical name: "Glucoputranjivin”

o

The concentration and quantity of the waste

The date of accumulation

[¢]

[¢]

The name of the principal investigator or laboratory contact
. Storage:
Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure the storage area is well-ventilated and away from sources of heat or ignition,
especially for flammable solvent waste.

Keep containers securely closed when not in use.
. Final Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1197972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iESI?y& Itjrilcineg

» Follow all institutional and local regulations for hazardous waste disposal. Do not dispose of
Glucoputranjivin waste down the drain or in the regular trash.

Experimental Workflow for Glucoputranjivin Waste
Disposal

The following diagram illustrates the decision-making process and workflow for the proper

segregation and disposal of waste containing Glucoputranjivin.
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Caption: Workflow for the segregation and disposal of Glucoputranjivin waste.

Signaling Pathways and Logical Relationships

While Glucoputranjivin itself is not directly involved in a signaling pathway in the context of
disposal, its hydrolysis product, isopropyl isothiocyanate, has been shown to be an agonist of
the TRPAL channel. The logical relationship for its safe handling and disposal is based on its

chemical properties and potential hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1197972#glucoputranjivin-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1197972#glucoputranjivin-proper-disposal-procedures
https://www.benchchem.com/product/b1197972#glucoputranjivin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

